2-(2-Ethoxy-3-methoxyphenyl)ethanamine
Overview
Description
2-(2-Ethoxy-3-methoxyphenyl)ethanamine, also known as 2-E3ME or 2-EtOMe, is an organic compound with a wide range of applications in the scientific research field. It is a white crystalline compound with a melting point of 101.2°C and a boiling point of 172.3°C. 2-E3ME has been studied extensively for its synthesis, mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments.
Scientific Research Applications
2-(2-Ethoxy-3-methoxyphenyl)ethanamine has been used in a variety of scientific research applications, including as a substrate for the enzyme monoamine oxidase (MAO). It has also been used in studies of the metabolism of other compounds, such as serotonin, dopamine, and norepinephrine. Additionally, this compound has been used in studies of the pharmacological effects of other drugs, including antipsychotics, antidepressants, and anticonvulsants.
Mechanism of Action
2-(2-Ethoxy-3-methoxyphenyl)ethanamine acts as an inhibitor of MAO, which is an enzyme responsible for the breakdown of monoamine neurotransmitters. When this compound binds to MAO, it prevents the enzyme from breaking down these neurotransmitters, resulting in an increase in their levels in the brain. This can lead to an increase in the activity of the neurotransmitters, which can have a variety of effects, depending on the neurotransmitter in question.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase levels of serotonin, dopamine, and norepinephrine, resulting in increased alertness, improved mood, and enhanced cognitive performance. Additionally, this compound has been found to have anti-inflammatory and antioxidant effects, as well as to reduce the symptoms of depression and anxiety.
Advantages and Limitations for Lab Experiments
2-(2-Ethoxy-3-methoxyphenyl)ethanamine has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and it has a wide range of applications in scientific research. Additionally, it is relatively stable and has a low toxicity. However, there are some limitations to its use in laboratory experiments. For example, its effects on monoamine neurotransmitters can be unpredictable, and it can have serious side effects if used in high doses.
Future Directions
In the future, 2-(2-Ethoxy-3-methoxyphenyl)ethanamine could be used to further research into the mechanisms of action of monoamine neurotransmitters and their effects on mood and cognition. Additionally, further research could be conducted into the potential therapeutic effects of this compound, such as its anti-inflammatory and antioxidant effects. Other potential future directions include the development of more efficient synthesis methods and the exploration of new applications for this compound in scientific research.
properties
IUPAC Name |
2-(2-ethoxy-3-methoxyphenyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-3-14-11-9(7-8-12)5-4-6-10(11)13-2/h4-6H,3,7-8,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAFQGFANJDACBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=C1OC)CCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30405862 |
Source
|
| Record name | 2-(2-ethoxy-3-methoxyphenyl)ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30405862 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
87790-87-2, 709649-59-2 |
Source
|
| Record name | 2-Ethoxy-3-methoxybenzeneethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=87790-87-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2-ethoxy-3-methoxyphenyl)ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30405862 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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